Cas no 214047-00-4 (Myristoyl Pentapeptide-4)

• Product Name: Myristoyl Pentapeptide-4
• CAS No: 214047-00-4
• MF: C₃₉H₇₅N₇O₁₀
• MW: 802.053711175919
• MDL: MFCD09842091
• CID: 254567
• PubChem ID: 9897237
• Update Time: 2025-06-08

Myristoyl Pentapeptide-4 Chemical and Physical Properties

Names and Identifiers

• L-Serine,N2-(1-oxohexadecyl)-L-lysyl-L-threonyl-L-threonyl-L-lysyl-
• Matrixyl
• Matrixyl,Palmitoyl pentapeptide-4
• Palmitoyl Pentapeptide PAL-Lys-Thr-Thr-Lys-Ser
• Palmitoyl Pentapeptide-3
• Palmitoyl Pentapeptide-4
• Pal-Lys-Thr-Thr-Lys-Ser-OH
• matrixyl acetate
• Matrixyl(PAL-KTTKS)
• Matrixyl,PALMITOYL PENTAPEPTIDE-3
• N2-(1-Oxohexadecyl)-L-lysyl-L-threonyl-L-threonyl-L-lysyl-L-serine
• palmitoyl pentapeptide
• palmitoyl-KTTKS
• palmitoyl-Lys-Thr-Thr-Lys-Ser
• Palmitoyl-pentaptide-4
• BCP01997
• (2S)-2-[[6-Amino-2-[[2-[[2-[[6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-hydroxybutanoyl]amino]-3
• Myristoyl Pentapeptide-4
• (2S,5S,8S,11S,14S)-5,14-Bis(4-aminobutyl)-8,11-bis((R)-1-hydroxyethyl)-2-(hydroxymethyl)-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaaZahentriacontan-1-oic acid (Palmitoyl-Lys-Thr-Thr-Lys-Ser-OH)
• Palmitoyl-KTTKSPalmitoyl pentapeptide
• L-Serine, N2-(1-oxohexadecyl)-L-lysyl-L-threonyl-L-threonyl-L-lysyl-
• PAL-Lys-Thr-Thr-Lys-Ser
• (2S)-2-[[(2S)-6-amino-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]amino]-3-hydroxypropanoic acid
• CS-0005656
• AS-72359
• Palmitoyl pentapeptide 4
• HY-P0045
• Pal-KTTKS
• (2S)-2-[(2S)-6-AMINO-2-[(2S,3R)-2-[(2S,3R)-2-[(2S)-6-AMINO-2-HEXADECANAMIDOHEXANAMIDO]-3-HYDROXYBUTANAMIDO]-3-HYDROXYBUTANAMIDO]HEXANAMIDO]-3-HYDROXYPROPANOIC ACID
• MFCD09842091
• Oristar popp
• KK181SM5JG
• Lipopentapeptide 3
• C74034
• Palmitoyl pentapeptide-4 [INCI]
• CHEMBL451881
• A902886
• 214047-00-4
• C39H75N7O10
• Matrixyl / Palmitoyl Pentapeptide-3/4 (Pal-KTTKS)
• AKOS027326911
• SCHEMBL352420
• (2S,5S,8S,11S,14S)-5,14-Bis(4-aminobutyl)-8,11-bis((R)-1-hydroxyethyl)-2-(hydroxymethyl)-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazahentriacontan-1-oic acid
• Palmitoyl Pentapeptide-4
• Wsgcrsmlxfhgrm-devhwetnsa-N
• Palmitoyl pentapeptide?

• MDL： MFCD09842091
• Inchi： 1S/C39H75N7O10/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-23-32(50)42-29(21-17-19-24-40)36(52)45-34(28(3)49)38(54)46-33(27(2)48)37(53)43-30(22-18-20-25-41)35(51)44-31(26-47)39(55)56/h27-31,33-34,47-49H,4-26,40-41H2,1-3H3,(H,42,50)(H,43,53)(H,44,51)(H,45,52)(H,46,54)(H,55,56)/t27-,28-,29+,30+,31+,33+,34+/m1/s1
• InChI Key： WSGCRSMLXFHGRM-DEVHWETNSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CCCCN)=O)[C@@H](C)O)=O)NC([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 801.55800
• Monoisotopic Mass: 801.55754161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 56
• Rotatable Bond Count: 35
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296
• XLogP3: 0.8

Experimental Properties

• Density: 1.147
• Boiling Point: 1120.1°C at 760 mmHg
• PSA: 295.53000
• LogP: 4.34330

Myristoyl Pentapeptide-4 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD136776)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Myristoyl Pentapeptide-4

Myristoyl Pentapeptide-4 and Its Significance in Modern Biomedical Research

Myristoyl Pentapeptide-4, a compound with the CAS number 214047-00-4, has emerged as a notable entity in the realm of biomedical research. This peptide, characterized by its myristoylation modification, plays a pivotal role in various biological processes, making it a subject of intense study and application. The myristoyl group, a 14-carbon fatty acid chain, is covalently attached to the N-terminal of the peptide, which significantly influences its subcellular localization and interaction with cellular machinery.

The structure of Myristoyl Pentapeptide-4 is composed of five amino acids, each contributing to its unique biochemical properties. The myristoylation process enhances the peptide's affinity for membranes, particularly those rich in cholesterol and sphingolipids. This property is crucial for its function as a signaling molecule and a regulator of protein-protein interactions. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involved in cell growth and differentiation.

In the context of contemporary biomedical research, Myristoyl Pentapeptide-4 has been investigated for its potential applications in anti-aging and tissue regeneration. The peptide's ability to interact with intracellular signaling pathways suggests its utility in promoting skin health and wound healing. For instance, studies have demonstrated that Myristoyl Pentapeptide-4 can stimulate collagen production and improve skin elasticity, making it a promising candidate for cosmetic formulations aimed at reducing the signs of aging.

Moreover, the compound's myristoylation enhances its stability and bioavailability, which are critical factors for therapeutic efficacy. This stability ensures that the peptide remains active within the biological system for an extended period, allowing for sustained effects. The bioavailability aspect is particularly important for dermal applications, where efficient penetration into the skin is necessary to elicit a therapeutic response.

Recent advancements in peptide chemistry have enabled the development of more sophisticated derivatives of Myristoyl Pentapeptide-4. These derivatives are designed to enhance specific biological activities while minimizing potential side effects. For example, modifications have been made to optimize the peptide's interaction with target proteins, thereby increasing its specificity and reducing off-target effects. Such innovations are crucial for advancing the field of peptide-based therapeutics.

The role of Myristoyl Pentapeptide-4 in cellular signaling has also been explored in relation to disease mechanisms. Research indicates that aberrant signaling pathways contribute to various pathological conditions, including cancer and neurodegenerative diseases. By modulating these pathways, Myristoyl Pentapeptide-4 holds promise as a therapeutic agent. For instance, studies have shown that it can inhibit the proliferation of cancer cells by disrupting key signaling cascades involved in cell survival and growth.

In addition to its therapeutic potential, Myristoyl Pentapeptide-4 has been investigated for its role in enhancing immune function. The peptide's ability to modulate immune responses suggests its utility in developing immunomodulatory therapies. These therapies could be particularly beneficial in managing chronic inflammatory conditions and autoimmune diseases where immune dysregulation plays a significant role.

The development of novel delivery systems for Myristoyl Pentapeptide-4 has also been a focus of recent research. Lipid-based nanoparticles and hydrogels have been explored as vehicles for delivering the peptide efficiently to target tissues. These delivery systems not only enhance bioavailability but also allow for controlled release profiles, ensuring prolonged therapeutic effects.

The regulatory landscape for peptide-based therapeutics has evolved significantly over the past decade. Regulatory agencies now recognize the potential of peptides like Myristoyl Pentapeptide-4 as viable therapeutic options. This recognition has led to streamlined approval processes and increased investment in peptide drug development. As a result, more peptides are reaching clinical trials and eventually patients suffering from various diseases.

The future prospects of Myristoyl Pentapeptide-4 are promising, with ongoing research uncovering new applications and mechanisms of action. As our understanding of biological processes continues to expand, so too will the therapeutic potential of this remarkable peptide. Whether used alone or in combination with other therapeutics, Myristoyl Pentapeptide-4 is poised to play a significant role in shaping the future of biomedical research and treatment modalities.